Cas no 133871-97-3 (4,4-dimethyldihydro-2H-pyran-3(4H)-one)

• Product Name: 4,4-dimethyldihydro-2H-pyran-3(4H)-one
• CAS No: 133871-97-3
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 4585334
• PubChem ID: 14903595
• Update Time: 2024-03-01

4,4-dimethyldihydro-2H-pyran-3(4H)-one Chemical and Physical Properties

Names and Identifiers

• 4,4-Dimethyldihydro-2H-pyran-3(4H)-one
• 4,4-dimethyldihydro-2H-pyran-3(4H)-one

• Inchi： 1S/C7H12O2/c1-7(2)3-4-9-5-6(7)8/h3-5H2,1-2H3
• InChI Key： ZCQRVIWULDVTSJ-UHFFFAOYSA-N
• SMILES： C1OCCC(C)(C)C1=O

Computed Properties

• Exact Mass: 128.083729621g/mol
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes